Cas no 1779878-72-6 (1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 1779878-72-6
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 5275953
• Update Time: 2025-06-14

1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H25N3O2/c1-13(2,3)18-12(17)16-8-6-15(7-9-16)10-11-4-5-14-11/h11,14H,4-10H2,1-3H3
• InChI Key： ZVCNCLREQBGUGD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CC2CCN2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester (CAS No. 1779878-72-6)

The compound 1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester (CAS No. 1779878-72-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core and an azetidinylmethyl substituent, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for piperazine derivatives has surged, driven by their versatility in medicinal chemistry. The 1,1-dimethylethyl ester (tert-butyl ester) group in this compound enhances its stability, making it suitable for various synthetic transformations. This attribute aligns with the growing trend of using protecting groups in organic synthesis to improve yield and selectivity. Additionally, the azetidine moiety is gaining attention for its role in modulating pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical in modern drug design.

The compound's CAS No. 1779878-72-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, spectroscopic data, and applications in drug development. For instance, questions like "How to synthesize 4-(2-azetidinylmethyl)piperazine derivatives?" or "What are the NMR characteristics of CAS 1779878-72-6?" are common in scientific forums. Addressing these queries, this compound typically exhibits distinct proton and carbon NMR signals due to its heterocyclic framework, which aids in its identification and purity assessment.

From an SEO perspective, incorporating keywords such as "piperazinecarboxylic acid derivatives," "azetidine-containing compounds," and "tert-butyl ester applications" can enhance the visibility of this content. These terms resonate with researchers exploring small molecule therapeutics and peptide mimetics, which are hot topics in the pharmaceutical industry. Furthermore, the compound's potential role in neurological disorders and immune modulation aligns with current health trends, making it a subject of interest for both academia and biotech companies.

In summary, 1-Piperazinecarboxylic acid, 4-(2-azetidinylmethyl)-, 1,1-dimethylethyl ester (CAS No. 1779878-72-6) represents a promising scaffold in medicinal chemistry. Its structural features and functional groups offer diverse opportunities for innovation, particularly in the development of next-generation therapeutics. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs, solidifying its importance in the scientific community.